Cas no 2172250-99-4 (3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline)

• Product Name: 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline
• CAS No: 2172250-99-4
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 5859330
• PubChem ID: 165587641
• Update Time: 2025-06-09

3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline
• 2172250-99-4
• EN300-1613665

• Inchi： 1S/C10H9BrN2O/c1-6-9(11)10(13-14-6)7-3-2-4-8(12)5-7/h2-5H,12H2,1H3
• InChI Key： GZLIUMZTYRWHLE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)ON=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline

Professional Introduction to Compound with CAS No. 2172250-99-4 and Product Name: 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline

The compound with the CAS number 2172250-99-4 and the product name 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-bromo-5-methyl-1,2-oxazole moiety combined with an aniline substituent creates a versatile scaffold that is conducive to further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry, owing to their diverse biological activities and structural diversity. The 1,2-oxazole ring is particularly notable for its role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The introduction of a bromo substituent at the 4-position and a methyl group at the 5-position of the oxazole ring enhances the compound's reactivity, making it an attractive candidate for further functionalization. This structural motif is particularly relevant in the design of small-molecule inhibitors targeting specific enzymatic pathways involved in disease mechanisms.

One of the most compelling aspects of 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline is its potential as a building block for the synthesis of novel therapeutic agents. The combination of the oxazole core with the aniline moiety provides a rich platform for medicinal chemists to explore. For instance, such compounds have been investigated for their inhibitory effects on kinases and other enzymes implicated in cancer progression. The bromo atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at strategic positions within the molecule. This flexibility is crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.

Recent studies have highlighted the importance of 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline in the development of targeted therapies. Researchers have demonstrated its efficacy in preclinical models as an inhibitor of specific protein-protein interactions that are critical for tumor growth and metastasis. The compound's ability to modulate these interactions without significant off-target effects makes it a promising candidate for further clinical investigation. Additionally, its structural features suggest potential applications in treating inflammatory diseases and neurological disorders, where dysregulation of enzymatic pathways plays a pivotal role.

The synthesis of 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline involves multi-step organic transformations that highlight its synthetic accessibility. The key steps include the formation of the 1,2-oxazole ring via cyclocondensation reactions followed by bromination and methylation at specified positions. The introduction of the aniline group is typically achieved through nucleophilic aromatic substitution or Buchwald-Hartwig coupling reactions. These synthetic strategies underscore the compound's feasibility for large-scale production and subsequent pharmacological evaluation.

In conclusion, 3-(4-bromo-5-methyl-1,2-oxazol-3-yl)aniline (CAS No. 2172250-99-4) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in developing next-generation treatments for various diseases. The ongoing investigation into its pharmacological properties ensures that it remains at the forefront of medicinal chemistry innovation.